Cas no 1798687-79-2 (methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate)

• Product Name: methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate
• CAS No: 1798687-79-2
• Molecular Formula: C₁₂H₁₀BrClN₂O₃
• Molecular Weight: 345.576401233673
• CID: 6288084
• PubChem ID: 86785470

methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate Properties

Names and Identifiers

• methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate
• EN300-6575938
• 1798687-79-2
• AKOS033482662
• methyl 2-[(3-bromo-2-chlorobenzoyl)-(cyanomethyl)amino]acetate
• Z1627745584

• InChIKey： KILMKYRXLOIEAE-UHFFFAOYSA-N
• Inchi： 1S/C12H10BrClN2O3/c1-19-10(17)7-16(6-5-15)12(18)8-3-2-4-9(13)11(8)14/h2-4H,6-7H2,1H3
• SMILES： BrC1=CC=CC(=C1Cl)C(N(CC#N)CC(=O)OC)=O

Computed Properties

• Exact Mass: 343.95633g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 343.95633g/mol
• Heavy Atom Count: 19
• Complexity: 396
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides